Cas no 61883-15-6 (6-Azabicyclo[3.2.1]octane-8-carboxylic acid, 7-oxo-, ethyl ester)

• Product name: 6-Azabicyclo[3.2.1]octane-8-carboxylic acid, 7-oxo-, ethyl ester
• CAS No: 61883-15-6
• MF: C₁₀H₁₅NO₃
• MW: 197.231
• CID: 463890
• PubChem ID: 71391465

6-Azabicyclo[3.2.1]octane-8-carboxylic acid, 7-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Azabicyclo[3.2.1]octane-8-carboxylic acid, 7-oxo-, ethyl ester
• ethyl 7-oxo-6-azabicyclo[3.2.1]octane-8-carboxylate
• DTXSID10813325
• 61883-15-6

• Inchi： InChI=1S/C10H15NO3/c1-2-14-10(13)8-6-4-3-5-7(8)11-9(6)12/h6-8H,2-5H2,1H3,(H,11,12)
• InChI Key： UWCHMXHVTGETOQ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1C2CCCC1NC2=O

Computed Properties

• Exact Mass: 197.10525
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų
• XLogP3: 0.4

Experimental Properties

• PSA: 55.4